![molecular formula C7H6BrNO5S B1374741 2-Bromo-4-(methylsulfonyl)-6-nitrophenol CAS No. 20951-41-1](/img/structure/B1374741.png)
2-Bromo-4-(methylsulfonyl)-6-nitrophenol
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Overview
Description
“2-Bromo-4-(methylsulfonyl)phenol” is a type of organic compound that contains a bromine atom, a methylsulfonyl group, and a phenol group . It is likely to be a solid at room temperature .
Synthesis Analysis
While specific synthesis methods for “2-Bromo-4-(methylsulfonyl)-6-nitrophenol” are not available, similar compounds such as “2-Bromo-4-methylphenol” have been synthesized from 4-methylphenol by oxidative bromination at low temperatures .Molecular Structure Analysis
The molecular structure of “2-Bromo-4-(methylsulfonyl)phenol” would likely include a phenol ring with a bromine atom and a methylsulfonyl group attached. The exact structure would depend on the positions of these groups on the phenol ring .Chemical Reactions Analysis
The chemical reactions of “this compound” would likely be influenced by the presence of the bromine atom, the methylsulfonyl group, and the phenol group. For example, the bromine atom could potentially be replaced in a substitution reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be influenced by its molecular structure. For example, it would likely have a relatively high molecular weight due to the presence of the bromine atom .Scientific Research Applications
Chemical Reactions and Synthesis
2-Bromo-4-(methylsulfonyl)-6-nitrophenol is involved in various chemical reactions and synthesis processes. For instance, it participates in reactions with sodium hydroxide, leading to the formation of different products like 2-methylsulfonylnitrobenzene and 2-nitrophenol (Shaw & Miller, 1970). Additionally, it serves as a precursor in the synthesis of other chemical compounds, such as 2-bromo-4-nitrophenol, through a process involving diazotization and nucleophilic substitution reactions (Li Zi-ying, 2008).
Pharmaceutical and Biological Applications
While direct applications of this compound in pharmaceuticals are limited, derivatives of bromophenols, which include similar compounds, have been studied for their potential in pharmaceuticals. For example, bromophenol derivatives from the red alga Rhodomela confervoides have been investigated for their activity against human cancer cell lines and microorganisms, though they were found to be inactive (Zhao et al., 2004).
Environmental and Analytical Chemistry
In the field of environmental and analytical chemistry, this compound and its related compounds are often subjects of study. They are used in experiments to understand various chemical processes and reactions. For example, the compound's role in the degradation of phenolic compounds in water treatment processes has been explored (Ji et al., 2017). Similarly, its use in high-performance liquid chromatography (HPLC) methods for the quantitation of phenolic compounds demonstrates its relevance in analytical chemistry (Almási, Fischer, & Perjési, 2006).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-bromo-4-methylsulfonyl-6-nitrophenol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO5S/c1-15(13,14)4-2-5(8)7(10)6(3-4)9(11)12/h2-3,10H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDMYVQMUBFFZAX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C(=C1)Br)O)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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